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Compound of Interest

Compound Name: Quincorine

Cat. No.: B1587746

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS).
Always refer to the manufacturer's SDS and follow all applicable safety regulations.

Introduction

Quincorine (CAS No. 207129-35-9) is an enantiopure quinuclidine compound derived from the
chemical transformation of Cinchona alkaloids.[1] Quinuclidine derivatives are recognized for
their high affinity toward various receptors, including 5-HT3, 5-HT4, and NK1, indicating
significant potential in the development of therapeutic agents for a range of diseases.[1] Given
its potential applications, a thorough understanding of its safety profile and proper handling
procedures is crucial for researchers and professionals working with this compound.

This guide provides a comprehensive overview of the available safety data, handling
procedures, and potential toxicological mechanisms of Quincorine, based on the currently
available information. It is important to note that specific quantitative toxicological data for
Quincorine is limited. Therefore, this guide also draws upon information from structurally
related quinoline and Cinchona alkaloids to provide a more complete, albeit inferred, safety
profile.

Hazard Identification and Classification
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According to the Safety Data Sheet provided by Buchler GmbH, Quincorine is classified as a
hazardous substance.[1]

GHS/CLP Classification:[1]

Acute Toxicity (Oral), Category 4: Harmful if swallowed.

Skin Corrosion/Irritation, Category 2: Causes skin irritation.

Serious Eye Damage/Eye Irritation, Category 2: Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure, Category 3 (Respiratory tract irritation):
May cause respiratory irritation.

Hazard Statements (CLP):[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Signal Word: Warning[1]

Hazard Pictogram:[1]

e GHSO07 (Exclamation mark)

Physical and Chemical Properties

A summary of the known physical and chemical properties of Quincorine is presented in the
table below.
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Property Value Reference
CAS Number 207129-35-9 [1]

Physical State Solid [1]
Appearance White

Molecular Formula C10H17NO

Molecular Weight 167.25 g/mol

Melting Point 25-27 °C [1]

Boiling Point 269.5 °C [1]

Purity Min. 98.0% (GC)

Toxicological Information

As of the date of this guide, specific quantitative toxicological data for Quincorine, such as
LD50 (median lethal dose) or LC50 (median lethal concentration), is not readily available in the
public domain. The hazard classification is based on available data and expert assessment.

Potential Toxicological Mechanisms

The toxicological effects of Quincorine can be inferred from its structural relationship to
quinoline and Cinchona alkaloids.

e Lysosomotropism and pH Alteration: Quinolone compounds are known to be lysosomotropic,
meaning they can accumulate in the acidic lysosomes of cells. This accumulation can lead to
an increase in lysosomal pH, which may inactivate acid-dependent proteases and disrupt
normal cellular processes.

o Receptor Binding and Off-Target Effects: As a quinuclidine compound with high affinity for
various receptors (5-HT3, 5-HT4, NK1), off-target binding could lead to unintended
pharmacological and toxicological effects.[1]

o Cardiotoxicity: Structurally related Cinchona alkaloids, such as quinine and quinidine, are
known to have cardiotoxic effects, including the potential to cause arrhythmias. While not
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confirmed for Quincorine, this represents a potential area of concern.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

The following recommendations are based on the available Safety Data Sheet and general

best practices for handling hazardous chemicals.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to minimize exposure risk.

Protection Type

Minimum Requirement

Recommended for

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, tested to EN 374).

Check for integrity before use.

All handling procedures.

Eye/Face Protection

Tightly fitting safety goggles
with side-shields. A face shield
should be used when there is

a splash hazard.

All'handling procedures.

Skin and Body Protection

Laboratory coat. For larger
quantities or potential for
significant exposure, wear

chemical-resistant clothing.

All handling procedures.

Respiratory Protection

Use only in a well-ventilated
area, preferably a certified
chemical fume hood. If dusts
are generated and a fume
hood is not available, a
NIOSH-approved respirator
with appropriate particulate

filters is required.

Weighing, transferring solids,
and any procedure that may

generate dust or aerosols.

Handling Procedures
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e Pre-Handling:

o Obtain and thoroughly read the manufacturer's Safety Data Sheet (SDS).

o Ensure a chemical fume hood is operational and an emergency eyewash station and
safety shower are readily accessible.

o Don all required PPE as specified in the table above.

e Handling the Chemical:

[e]

Conduct all work that involves open handling of the solid or its solutions within a certified
chemical fume hood.

Avoid the formation of dust and aerosols.

[e]

o

Wash hands thoroughly after handling.

[¢]

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage

» Store in the original container.[1]

Keep the container tightly closed in a dry and cool place.[1]

Store locked up.[1]

Recommended storage temperature: 4 - 8 °C.[1]

Keep away from food, drink, and animal feedingstuffs.[1]

First Aid Measures

In case of exposure, follow these first-aid measures and seek immediate medical attention.

o General Advice: Get medical advice/attention if you feel unwell. Show the Safety Data Sheet
to the doctor in attendance.[1]
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e If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[1]

 In Case of Skin Contact: Take off immediately all contaminated clothing and wash it before
reuse. Wash with plenty of soap and water. In case of skin irritation, get medical
advice/attention.[1]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1]

« |If Swallowed: Rinse mouth. Drink water as a precaution. Call a POISON CENTER or
doctor/physician if you feel unwell.[1]

Experimental Protocols (General Guidance)

Specific experimental protocols for the safety assessment of Quincorine are not publicly
available. However, a general approach to evaluating the safety of a novel compound like
Quincorine would typically involve the following stages:

 In Vitro Cytotoxicity Assays: Initial screening using various cell lines to determine the
concentration at which the compound causes cell death.

o Genotoxicity Assays: A battery of tests (e.g., Ames test, micronucleus assay) to assess the
potential for the compound to cause genetic mutations.

 In Vivo Acute Toxicity Studies: Administration of single doses to animal models to determine
the acute toxic effects and the LD50.

o Repeated Dose Toxicity Studies: Chronic administration of the compound to animal models
to evaluate long-term health effects and establish a No-Observed-Adverse-Effect Level
(NOAEL).

o Safety Pharmacology Studies: Evaluation of the effects of the compound on major
physiological systems, such as the cardiovascular, respiratory, and central nervous systems.

Visualizations
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Safe Handling Workflow

The following diagram outlines the logical steps for safely handling Quincorine in a research
setting.
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Caption: A generalized workflow for the safe handling of chemical compounds like Quincorine.
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Inferred Mechanism of Action

This diagram illustrates a potential, though not definitively proven, mechanism of action for
Quincorine based on the known properties of quinoline alkaloids.

Click to download full resolution via product page

Caption: An inferred mechanism of action for Quincorine based on lysosomotropism.

Conclusion

Quincorine is a promising compound in drug development and catalysis, but it is also
classified as a hazardous substance requiring careful handling. While specific toxicological
data is limited, the available information from its Safety Data Sheet and comparison with
related compounds provide a solid foundation for safe laboratory practices. Adherence to the
handling, storage, and personal protective equipment guidelines outlined in this document is
essential for minimizing risks and ensuring the safety of all personnel. Further research into the
specific toxicological profile of Quincorine is warranted to provide a more complete
understanding of its safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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